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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

Disclaimer: Benzoximate is an acaricide that is considered obsolete and is not registered for

use in many countries, including the European Union.[1][2] As a result, publicly available, in-

depth toxicological data is limited. This guide provides a comprehensive overview of the

available information and identifies existing data gaps.

Chemical and Physical Properties
Benzoximate, with the IUPAC name benzoic 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic

anhydride, is a white crystalline solid.[3] Its primary use was as an acaricide to control spider

mites on fruit trees and ornamental plants.[1][4]
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Property Value

CAS Number 29104-30-1

Molecular Formula C18H18ClNO5

Molecular Weight 363.79 g/mol

Melting Point 73°C[4]

Vapor Pressure <1.33 x 10⁻² Pa at 25°C[4]

Water Solubility 30.26 mg/L (temperature not specified)[4]

Solubility in Organic Solvents (at 20°C)

- Benzene: 650 g/L- Dimethylformamide: 1460

g/L- Xylene: 710 g/L- Ethanol: 70 g/L- Acetone:

980 g/L- Hexane: 8 g/L[4]

Chemical Stability
Stable under acidic conditions, but susceptible

to decomposition in strong alkaline media.[4]

Mechanism of Action
The specific biochemical mechanism of action for Benzoximate has not been elucidated and is

reported as unknown.[4]

Pharmacokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
Detailed pharmacokinetic studies for Benzoximate are not available in the public literature.

However, based on its chemical structure, which includes an ester linkage and an oxime ether

group, a hypothetical metabolic pathway can be proposed. The primary routes of metabolism

would likely involve enzymatic hydrolysis of the ester bond, followed by further degradation and

Phase II conjugation to facilitate excretion.
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Caption: A potential metabolic pathway for Benzoximate.

Acute Toxicity
Benzoximate exhibits low acute toxicity to mammals via oral and dermal routes of exposure.[1]

It is classified as an eye irritant.[1]

Species Route of Exposure Toxicity Endpoint
Value (mg/kg body

weight)

Rat Oral LD50 > 5,000

Rabbit Dermal LD50 > 2,000[5]

Experimental Protocols
Specific protocols for the acute toxicity studies on Benzoximate are not publicly available.

Such studies typically adhere to international guidelines, such as those established by the

OECD. The following diagram illustrates a generalized workflow for an acute toxicity

assessment.
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Caption: Generalized workflow for an acute toxicity study.

Subchronic and Chronic Toxicity
Detailed reports on subchronic or chronic toxicity studies are not available in the public domain.

One source refers to a 2-year rat study, but the methodology and detailed findings have not

been publicly disseminated.

Genotoxicity
The genotoxic potential of Benzoximate is not definitively characterized. It has been reported

as "Not mutagenic in Ames Test".[5] However, the same source indicates that "Positive results

were obtained in some in vivo tests", though specifics regarding the nature of these tests, the

observed effects, and the experimental conditions are not provided.[5]
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Carcinogenicity
There are no publicly available long-term carcinogenicity bioassays for Benzoximate.[6][7][8]

[9][10]

Reproductive and Developmental Toxicity
No specific studies on the reproductive or developmental toxicity of Benzoximate have been

found in the reviewed literature.[11][12][13][14][15][16][17]

Ecotoxicology
Benzoximate is classified as being harmful to aquatic life with long-lasting effects (H412).[2]

While it is considered to be relatively non-toxic to fish, it is moderately toxic to predatory mites.

[4]

Environmental Fate
Information regarding the environmental fate of Benzoximate is limited. It is known to be stable

under acidic conditions and decomposes in highly alkaline environments.[4] While specific data

on its degradation in soil is scarce, studies on structurally related benzoxazinoids suggest that

microbial degradation is a plausible pathway for its dissipation in the environment.[18][19][20]

Environmental Risk Assessment Framework

Environmental Release

Exposure Assessment:
- Soil

- Water

Effects Assessment:
- Aquatic toxicity

- Terrestrial toxicity

Risk Characterization
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Caption: Logical flow of an environmental risk assessment.

Summary and Conclusion
The toxicological database for Benzoximate is notably incomplete, which is consistent with its

status as an obsolete pesticide. The available data indicates low acute mammalian toxicity.

However, there are unresolved questions regarding its potential for in vivo genotoxicity.

Furthermore, significant data gaps exist for critical endpoints such as chronic toxicity,

carcinogenicity, and reproductive and developmental toxicity. The classification of

Benzoximate as harmful to aquatic life highlights the need for a thorough environmental risk

assessment, though the lack of comprehensive fate and toxicity data complicates this

evaluation. Due to these significant data gaps, a complete toxicological profile and a

comprehensive risk assessment for human health and the environment cannot be fully

established from the publicly available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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